![molecular formula C19H22N2O4S B285294 N-(4-hydroxyphenyl)-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide](/img/structure/B285294.png)
N-(4-hydroxyphenyl)-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide
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Overview
Description
N-(4-hydroxyphenyl)-1-[(4-methylphenyl)sulfonyl]-4-piperidinecarboxamide, commonly known as HPP-4, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. HPP-4 belongs to the class of piperidinecarboxamide compounds and has been found to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
HPP-4 has been found to exhibit a range of potential therapeutic applications in scientific research. One of the major areas of interest is its potential as an anti-inflammatory agent. Studies have shown that HPP-4 can inhibit the production of pro-inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases such as rheumatoid arthritis, multiple sclerosis, and inflammatory bowel disease.
In addition to its anti-inflammatory properties, HPP-4 has also been found to exhibit neuroprotective effects. Studies have shown that HPP-4 can protect against neuronal damage caused by oxidative stress and inflammation, which are implicated in the development of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.
Mechanism of Action
The mechanism of action of HPP-4 is not fully understood, but it is believed to involve the inhibition of the NF-κB pathway, which is a key mediator of inflammation. HPP-4 has also been found to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress and inflammation.
Biochemical and Physiological Effects:
HPP-4 has been found to exhibit a range of biochemical and physiological effects. Studies have shown that HPP-4 can inhibit the production of pro-inflammatory cytokines and chemokines, reduce oxidative stress, and protect against neuronal damage. HPP-4 has also been found to exhibit anti-tumor activity in vitro, although further research is needed to determine its potential as an anti-cancer agent.
Advantages and Limitations for Lab Experiments
One of the major advantages of HPP-4 for lab experiments is its potential as a therapeutic agent for inflammatory and neurodegenerative diseases. However, there are also some limitations to its use in lab experiments. HPP-4 is a relatively new compound, and its mechanism of action is not fully understood. Further research is needed to determine its safety and efficacy in vivo.
Future Directions
There are several future directions for research on HPP-4. One area of interest is its potential as an anti-cancer agent. Studies have shown that HPP-4 exhibits anti-tumor activity in vitro, and further research is needed to determine its potential as a therapeutic agent for cancer.
Another area of interest is the development of HPP-4 analogs with improved pharmacokinetic properties. HPP-4 has a relatively short half-life, which limits its potential as a therapeutic agent. Analog development could lead to compounds with improved bioavailability and longer half-lives.
Conclusion:
In conclusion, HPP-4 is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. HPP-4 exhibits a range of biochemical and physiological effects, including anti-inflammatory and neuroprotective properties. Further research is needed to determine its potential as a therapeutic agent for various diseases, including cancer.
Synthesis Methods
The synthesis of HPP-4 involves the reaction of 4-methylbenzenesulfonyl chloride with 4-hydroxyaniline in the presence of triethylamine. The resulting product is then reacted with piperidine-4-carboxylic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to yield HPP-4. The purity of the compound can be improved through recrystallization from ethanol.
Properties
Molecular Formula |
C19H22N2O4S |
---|---|
Molecular Weight |
374.5 g/mol |
IUPAC Name |
N-(4-hydroxyphenyl)-1-(4-methylphenyl)sulfonylpiperidine-4-carboxamide |
InChI |
InChI=1S/C19H22N2O4S/c1-14-2-8-18(9-3-14)26(24,25)21-12-10-15(11-13-21)19(23)20-16-4-6-17(22)7-5-16/h2-9,15,22H,10-13H2,1H3,(H,20,23) |
InChI Key |
AVIHJWPCUDQREQ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC=C(C=C3)O |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C(=O)NC3=CC=C(C=C3)O |
Origin of Product |
United States |
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